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Abstract
PSN 375963 is a potent synthetic agonist of the G protein-coupled receptor 119 (GPR119), a

promising therapeutic target for the treatment of type 2 diabetes and obesity. Activation of

GPR119, predominantly expressed on pancreatic β-cells and intestinal L-cells, leads to an

increase in intracellular cyclic adenosine monophosphate (cAMP), subsequent stimulation of

insulin secretion, and release of glucagon-like peptide-1 (GLP-1). This guide provides a

comprehensive overview of the pharmacology of PSN 375963, including its mechanism of

action, in vitro and in vivo pharmacological properties, and detailed experimental

methodologies.

Core Pharmacology
PSN 375963 acts as a selective agonist for the GPR119 receptor. Its interaction with the

receptor initiates a cascade of intracellular events, primarily through the Gαs signaling pathway.

Mechanism of Action
Upon binding to GPR119, PSN 375963 induces a conformational change in the receptor,

leading to the activation of the associated Gαs protein. This, in turn, stimulates adenylyl

cyclase to convert adenosine triphosphate (ATP) to cyclic adenosine monophosphate (cAMP).

The elevated intracellular cAMP levels are central to the downstream effects of GPR119
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activation. In pancreatic β-cells, increased cAMP potentiates glucose-stimulated insulin

secretion. In intestinal L-cells, it triggers the release of the incretin hormone GLP-1, which

further enhances insulin secretion and promotes satiety.[1][2]

In Vitro Potency
PSN 375963 has demonstrated potent agonist activity at both human and mouse GPR119

receptors. The half-maximal effective concentrations (EC50) are comparable to that of the

endogenous ligand oleoylethanolamide (OEA).[3]

Receptor Species EC50 (µM)

Human GPR119 8.4[1][3]

Mouse GPR119 7.9

Signaling Pathways and Experimental Workflows
The activation of GPR119 by PSN 375963 triggers a well-defined signaling cascade. The

experimental workflows to characterize this compound involve a series of in vitro and in vivo

assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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